Cas no 1071715-08-6 (methyl 3-(2,4-dichlorophenoxy)propanoate)

• Product Name: methyl 3-(2,4-dichlorophenoxy)propanoate
• CAS No: 1071715-08-6
• MF: C₁₀H₁₀Cl₂O₃
• MW: 249.090601444244
• CID: 4570342
• PubChem ID: 43085757
• Update Time: 2025-05-23

methyl 3-(2,4-dichlorophenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2,4-dichlorophenoxy)propanoate
• Propanoic acid, 3-(2,4-dichlorophenoxy)-, methyl ester

• Inchi： 1S/C10H10Cl2O3/c1-14-10(13)4-5-15-9-3-2-7(11)6-8(9)12/h2-3,6H,4-5H2,1H3
• InChI Key： MKNBYTBUULRHFA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCOC1=CC=C(Cl)C=C1Cl

Additional information on methyl 3-(2,4-dichlorophenoxy)propanoate

Methyl 3-(2,4-Dichlorophenoxy)Propanoate: A Comprehensive Overview

Methyl 3-(2,4-dichlorophenoxy)propanoate, identified by the CAS number 107171-08-6, is a chemical compound that has garnered significant attention in various scientific and industrial domains. This compound is a derivative of phenoxypropanoic acid, with a methyl ester group attached to the third carbon of the propanoate chain. The presence of the 2,4-dichlorophenyl group introduces unique chemical properties, making it a versatile molecule with applications in agriculture and pharmaceuticals.

Recent studies have highlighted the importance of understanding the structural and functional aspects of methyl 3-(2,4-dichlorophenoxy)propanoate. Researchers have focused on its role as a herbicide, particularly in controlling broadleaf weeds in cereal crops. The compound's ability to inhibit the growth of unwanted vegetation is attributed to its interference with plant hormone signaling pathways. This mechanism of action has been extensively studied using advanced techniques such as molecular docking and computational modeling.

The synthesis of methyl 3-(2,4-dichlorophenoxy)propanoate involves a multi-step process that includes nucleophilic substitution and esterification reactions. Scientists have optimized these steps to improve yield and reduce environmental impact. For instance, recent advancements in catalytic systems have enabled the use of more sustainable reagents, aligning with global efforts to promote green chemistry.

In terms of environmental impact, methyl 3-(2,4-dichlorophenoxy)propanoate has been subjected to rigorous testing to assess its biodegradability and potential toxicity. Studies conducted under controlled laboratory conditions indicate that the compound undergoes rapid degradation in aerobic soil conditions, minimizing its persistence in the environment. However, further research is required to evaluate its long-term effects on non-target species and ecosystems.

The pharmacological properties of methyl 3-(2,4-dichlorophenoxy)propanoate have also been explored in recent years. Preclinical studies suggest that it may exhibit anti-inflammatory and analgesic activities due to its ability to modulate cyclooxygenase enzymes. These findings have opened new avenues for its potential application in pain management therapies.

From a regulatory perspective, methyl 3-(2,4-dichlorophenoxy)propanoate is subject to stringent safety assessments by international bodies such as the World Health Organization (WHO) and the United States Environmental Protection Agency (EPA). These assessments ensure that its use adheres to global safety standards while maintaining its efficacy in agricultural and pharmaceutical applications.

In conclusion, methyl 3-(2,4-dichlorophenoxy)propanoate (CAS No. 107171-08-6) stands as a testament to the ongoing advancements in chemical synthesis and application. Its versatility across multiple domains underscores the importance of continued research to unlock its full potential while ensuring sustainable practices.